Cas no 2680835-16-7 (3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid)

• Product Name: 3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid
• CAS No: 2680835-16-7
• MF: C₁₃H₁₀ClNO₄S
• MW: 311.740801334381
• CID: 5635857
• PubChem ID: 165922803
• Update Time: 2025-10-20

3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292335
• 3-chloro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}-1-benzothiophene-2-carboxylic acid
• 2680835-16-7
• 3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C13H10ClNO4S/c1-2-5-19-13(18)15-7-3-4-8-9(6-7)20-11(10(8)14)12(16)17/h2-4,6H,1,5H2,(H,15,18)(H,16,17)
• InChI Key： QFLKNKWMKPMYJR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C=C(C=CC=21)NC(=O)OCC=C

Computed Properties

• Exact Mass: 311.0019067g/mol
• Monoisotopic Mass: 311.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on 3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid

Comprehensive Overview of 3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid (CAS No. 2680835-16-7)

3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid (CAS No. 2680835-16-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzothiophene core and functional groups, exhibits versatile applications in drug discovery and advanced material synthesis. Researchers are increasingly exploring its potential due to its structural complexity and reactivity, which make it a valuable intermediate in the development of novel pharmaceuticals and functional materials.

The benzothiophene scaffold is a privileged structure in medicinal chemistry, often associated with bioactive molecules targeting various diseases. The presence of the 3-chloro and carboxylic acid moieties in this compound enhances its ability to interact with biological targets, making it a promising candidate for further pharmacological studies. Additionally, the prop-2-en-1-yloxy carbonylamino group introduces a reactive handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, the demand for highly functionalized heterocyclic compounds like 3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid has surged, driven by the growing interest in personalized medicine and targeted therapies. This compound aligns with the trend of developing small-molecule inhibitors and bioconjugates, which are pivotal in addressing unmet medical needs. Its potential applications in cancer research, inflammatory diseases, and central nervous system disorders are currently under investigation, reflecting its relevance in contemporary biomedical research.

From a synthetic chemistry perspective, the compound's CAS No. 2680835-16-7 serves as a critical identifier for researchers and manufacturers. Its synthesis typically involves multi-step reactions, including amide coupling, halogenation, and esterification, which are well-documented in the literature. The compound's stability and solubility profile make it suitable for various experimental conditions, further broadening its utility in laboratory settings.

The rise of AI-driven drug discovery and computational chemistry has also highlighted the importance of compounds like 3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid. These tools enable researchers to predict its interactions with biological targets and optimize its structure for enhanced efficacy. As a result, this compound is increasingly featured in high-throughput screening campaigns and virtual compound libraries, underscoring its potential in modern drug development pipelines.

Environmental and regulatory considerations are also paramount when working with such compounds. While 3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure safety and compliance with global chemical regulations. Its use in green chemistry initiatives, such as catalytic transformations and solvent-free reactions, is an area of active exploration, aligning with the broader goal of sustainable scientific practices.

In conclusion, 3-chloro-6-{(prop-2-en-1-yloxy)carbonylamino}-1-benzothiophene-2-carboxylic acid (CAS No. 2680835-16-7) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with its structural elegance, position it as a compound of enduring interest in both academic and industrial research. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in the next generation of therapeutic and material innovations.